Cas no 2228330-39-8 (tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate)
tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate
- tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate
- 2228330-39-8
- EN300-1882687
-
- Inchi: 1S/C15H19N3O3/c1-15(2,3)21-14(19)18-10-5-6-13(20-4)11(7-10)12-8-16-9-17-12/h5-9H,1-4H3,(H,16,17)(H,18,19)
- InChI Key: VLBGMCMARYZNRX-UHFFFAOYSA-N
- SMILES: O(C(NC1C=CC(=C(C2=CN=CN2)C=1)OC)=O)C(C)(C)C
Computed Properties
- Exact Mass: 289.14264148g/mol
- Monoisotopic Mass: 289.14264148g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 76.2Ų
tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1882687-0.05g |
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate |
2228330-39-8 | 0.05g |
$1224.0 | 2023-09-18 | ||
| Enamine | EN300-1882687-0.1g |
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate |
2228330-39-8 | 0.1g |
$1283.0 | 2023-09-18 | ||
| Enamine | EN300-1882687-0.25g |
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate |
2228330-39-8 | 0.25g |
$1341.0 | 2023-09-18 | ||
| Enamine | EN300-1882687-0.5g |
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate |
2228330-39-8 | 0.5g |
$1399.0 | 2023-09-18 | ||
| Enamine | EN300-1882687-1.0g |
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate |
2228330-39-8 | 1g |
$1458.0 | 2023-05-23 | ||
| Enamine | EN300-1882687-2.5g |
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate |
2228330-39-8 | 2.5g |
$2856.0 | 2023-09-18 | ||
| Enamine | EN300-1882687-5.0g |
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate |
2228330-39-8 | 5g |
$4226.0 | 2023-05-23 | ||
| Enamine | EN300-1882687-10.0g |
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate |
2228330-39-8 | 10g |
$6266.0 | 2023-05-23 | ||
| Enamine | EN300-1882687-1g |
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate |
2228330-39-8 | 1g |
$1458.0 | 2023-09-18 | ||
| Enamine | EN300-1882687-5g |
tert-butyl N-[3-(1H-imidazol-4-yl)-4-methoxyphenyl]carbamate |
2228330-39-8 | 5g |
$4226.0 | 2023-09-18 |
tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate
Introduction to tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate (CAS No. 2228330-39-8)
tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate (CAS No. 2228330-39-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an imidazole ring, and a methoxyphenyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.
The chemical structure of tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate is of particular interest due to its potential as a lead compound in drug discovery. The tert-butyl group provides steric protection, enhancing the compound's stability and reducing its susceptibility to metabolic degradation. The imidazole ring, known for its ability to form hydrogen bonds and coordinate with metal ions, contributes to the compound's bioactivity. The methoxyphenyl moiety, on the other hand, adds polarity and can influence the compound's solubility and binding affinity to target proteins.
Recent studies have explored the biological activities of tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding suggests that tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate could be a valuable candidate for further development as a therapeutic agent.
In addition to its enzymatic inhibition properties, tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate has also shown promise in modulating receptor activity. Research conducted at the University of California, San Francisco, demonstrated that this compound can selectively bind to and modulate the activity of certain G-protein coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are important targets for drug development.
The pharmacokinetic properties of tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended therapeutic effects without causing significant side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate. Preliminary results from Phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic potential. Further clinical studies are needed to fully assess its efficacy and safety profile in larger patient populations.
The synthesis of tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate has been optimized to improve yield and purity. Various synthetic routes have been developed, including multistep processes involving functional group manipulations and coupling reactions. These synthetic methods have been described in detail in several peer-reviewed journals, providing valuable insights for researchers interested in synthesizing this compound for their own studies.
In conclusion, tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate (CAS No. 2228330-39-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.
2228330-39-8 (tert-butyl N-3-(1H-imidazol-4-yl)-4-methoxyphenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)